Cas no 2138079-13-5 ((2-methyl-1,3-thiazol-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (2-methyl-1,3-thiazol-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138079-13-5
• MF: C₁₀H₁₆F₃N₃S
• MW: 267.314351081848
• CID: 6051946
• PubChem ID: 165500379
• Update Time: 2025-11-03

(2-methyl-1,3-thiazol-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-methyl-1,3-thiazol-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• [(2-methyl-1,3-thiazol-4-yl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine
• 2138079-13-5
• EN300-1179168

• Inchi： 1S/C10H16F3N3S/c1-8-15-9(6-17-8)5-16(4-3-14-2)7-10(11,12)13/h6,14H,3-5,7H2,1-2H3
• InChI Key： VKGVIOYYDMHACP-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CN(CC(F)(F)F)CCNC

Computed Properties

• Exact Mass: 267.10170318g/mol
• Monoisotopic Mass: 267.10170318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.4Ų

Additional information on (2-methyl-1,3-thiazol-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

The Chemical Compound CAS No. 2138079-13-5: (2-methyl-1,3-thiazol-4-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

The compound with CAS No. 2138079-13-5, commonly referred to as (2-methyl-1,3-thiazol-4-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and advanced materials. This compound is characterized by its unique structure, which combines a thiazole ring with a trifluoroethyl group and a methylamino substituent. The thiazole ring serves as a key structural component, contributing to the compound's stability and reactivity. Recent studies have highlighted its potential as a building block for novel drug delivery systems and as a precursor for advanced polymer materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving thiazole ring formation and subsequent functionalization. The introduction of the trifluoroethyl group enhances the compound's lipophilicity, making it an ideal candidate for applications in drug design where membrane permeability is critical. Moreover, the presence of the methylamino group introduces hydrogen bonding capabilities, further expanding its utility in bioactive molecule development.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a modulator of key cellular pathways. Researchers have demonstrated that it can interact with specific protein targets, potentially offering therapeutic benefits in areas such as neurodegenerative diseases and inflammatory conditions. The thiazole moiety has been linked to anti-inflammatory and antioxidant properties, which are being actively explored in drug discovery programs.

From a materials science perspective, the compound's unique combination of structural features makes it an attractive candidate for use in high-performance polymers and coatings. Its ability to form stable covalent bonds with other monomers has been leveraged in the development of advanced materials with tailored mechanical and thermal properties. Recent breakthroughs in polymer chemistry have enabled the incorporation of this compound into polymeric networks that exhibit enhanced durability and resistance to environmental factors.

The synthesis of (2-methyl-1,3-thiazol-4-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine involves a series of carefully controlled reactions that ensure high purity and consistency. Key steps include the formation of the thiazole ring via cyclization reactions and subsequent alkylation to introduce the trifluoroethyl group. The optimization of reaction conditions has significantly improved yield rates and reduced production costs.

Looking ahead, ongoing research is focused on expanding the range of applications for this compound. Collaborative efforts between academic institutions and industry partners are exploring its potential in biotechnology applications such as enzyme inhibition and gene delivery systems. Additionally, efforts are underway to develop scalable manufacturing processes that can meet the growing demand for this compound in both research and commercial settings.

In conclusion, CAS No. 2138079-13-5 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing innovation in pharmaceuticals and materials science. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.